BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular structure of 4-Ethyl-2,3,3-
trimethylheptane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethyl-2,3,3-trimethylheptane

Cat. No.: B14545327

An In-depth Technical Guide to the Molecular Structure of 4-Ethyl-2,3,3-trimethylheptane

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and potential applications of 4-Ethyl-2,3,3-trimethylheptane. It is intended for
researchers, scientists, and professionals in drug development and organic chemistry. This
document consolidates available data on its physicochemical properties and outlines general
experimental protocols relevant to its class of compounds. Visualizations of synthetic pathways
and experimental workflows are provided to facilitate a deeper understanding of the concepts
discussed.

Introduction

4-Ethyl-2,3,3-trimethylheptane is a branched-chain alkane, a saturated hydrocarbon with the
molecular formula C12H26.[1] Its structure, characterized by a heptane backbone with multiple
methyl and ethyl substituents, makes it a subject of interest in fields such as organic synthesis
and fuel research.[2] As with other branched alkanes, its properties are influenced by its
specific isomeric structure, which affects its physical characteristics like boiling point and
viscosity. This guide delves into the specifics of its molecular architecture and related chemical
data.

Molecular Structure and Identification
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The structural formula of 4-Ethyl-2,3,3-trimethylheptane reveals a seven-carbon main chain
(heptane). An ethyl group is attached to the fourth carbon, and three methyl groups are located
at the second and third positions. The presence of a quaternary carbon at the third position is a
notable feature of its structure.

Identifier Value

IUPAC Name 4-ethyl-2,3,3-trimethylheptane[1]
Molecular Formula C12H26[1][3]

CAS Number 62199-16-0[1][3]

SMILES String CCCc(co)ec(eye)eorl

InChl Key VIIXOXRHIWHIBP-UHFFFAOYSA-N[1]

Physicochemical Properties

The physicochemical properties of 4-Ethyl-2,3,3-trimethylheptane are summarized in the
table below. These properties are crucial for its handling, potential applications, and for
predicting its behavior in various chemical environments.

Property Value Source
Molecular Weight 170.33 g/mol [11[3]
Boiling Point 199°C (estimated) [4]
Melting Point -50.8°C (estimated) [4]
Density 0.7850 g/cm? (estimated) [4]
Refractive Index 1.4371 (estimated) [4]

Synthesis and Reactions

Synthesis

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b14545327?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2_3_3-trimethylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2_3_3-trimethylheptane
https://webbook.nist.gov/cgi/cbook.cgi?ID=62199-16-0
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2_3_3-trimethylheptane
https://webbook.nist.gov/cgi/cbook.cgi?ID=62199-16-0
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2_3_3-trimethylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2_3_3-trimethylheptane
https://www.benchchem.com/product/b14545327?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2_3_3-trimethylheptane
https://webbook.nist.gov/cgi/cbook.cgi?ID=62199-16-0
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21471689.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21471689.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21471689.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21471689.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14545327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis of branched alkanes like 4-Ethyl-2,3,3-trimethylheptane typically involves
alkylation reactions.[2] One common conceptual approach is the use of organometallic
reagents, such as Grignard reagents, to form new carbon-carbon bonds. For instance, a multi-
step synthesis could involve the reaction of an appropriate alkyl halide with magnesium to form
a Grignard reagent, which then reacts with a suitable ketone or another electrophile, followed
by reduction and further functional group manipulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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